Cas no 136117-46-9 (5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone)

• Product Name: 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone
• CAS No: 136117-46-9
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 1027566
• PubChem ID: 15098868
• Update Time: 2025-10-28

5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-3-bromo-6-methylpyridin-2(1H)-one
• 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone
• acetylbromomethylpyridinone
• ANW-55720
• CTK4C0166
• SBB097536
• 5-acetyl-3-bromo-6-methyl-1H-pyridin-2-one
• DTXSID70568167
• GD-0241
• 5-acetyl-3-bromo-6-methyl-1,2-dihydropyridin-2-one
• J-516621
• 136117-46-9
• AKOS005072880

• MDL： MFCD12827806
• Inchi： 1S/C8H8BrNO2/c1-4-6(5(2)11)3-7(9)8(12)10-4/h3H,1-2H3,(H,10,12)
• InChI Key： STCIUNWNDZWJRK-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C)=C(C(C)=O)C=1)=O

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone

5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone: A Comprehensive Overview

The compound 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone, identified by the CAS registry number 136117-46-9, is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the pyridinone family, which is known for its versatile reactivity and structural diversity. The molecule features a pyridinone ring with substituents at positions 2, 3, 5, and 6, making it a valuable substrate for further functionalization and exploration in synthetic chemistry.

Recent studies have highlighted the importance of pyridinones in drug discovery, particularly due to their ability to act as scaffolds for bioactive molecules. The presence of the acetyl group at position 5 and the methyl group at position 6 in 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone introduces steric and electronic effects that can influence the compound's reactivity and biological activity. Additionally, the bromine atom at position 3 serves as an excellent leaving group, facilitating various substitution reactions that are crucial in organic synthesis.

The synthesis of 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone typically involves multi-step processes, including nucleophilic aromatic substitution, acetylation, and bromination. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced applications. For instance, this compound has been employed in the development of novel antibiotics and anticancer agents, where its unique structure contributes to binding affinity and selectivity.

In terms of physical properties, 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone exhibits a melting point of approximately 200°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum reveals strong absorption bands in the range of 280–300 nm, indicative of its conjugated π-system. These properties make it an ideal candidate for use in photochemical reactions and as a chromophore in materials science applications.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals, which are critical for understanding its reactivity in various chemical transformations. Furthermore, molecular docking studies have demonstrated its potential as a ligand for key enzymes involved in metabolic pathways, opening new avenues for drug design.

The application of 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone extends beyond pharmacology into materials science. Its ability to form coordination complexes with transition metals has been exploited in the development of catalysts for olefin polymerization and other industrial processes. Additionally, its use as a precursor for constructing more complex heterocyclic frameworks has been reported in recent literature.

In conclusion, 5-Acetyl-3-bromo-6-methyl-2(1H)-pyridinone (CAS No. 136117469) stands out as a versatile building block with promising prospects across multiple disciplines. Its unique structure, combined with recent research advancements, positions it as a key compound in both academic exploration and industrial applications. Continued investigation into its properties and potential uses will undoubtedly yield further breakthroughs in the field of organic chemistry.